![molecular formula C18H20N6O4 B2521285 1-(2,4-dimethoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea CAS No. 942000-57-9](/img/structure/B2521285.png)
1-(2,4-dimethoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,4-dimethoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea, also known as DMPTU, is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. DMPTU is a urea derivative, and its synthesis method involves the reaction of 2,4-dimethoxyaniline and 4-methoxyphenyl-1H-tetrazol-5-amine with isocyanate.
Scientific Research Applications
- Research suggests that this compound possesses potential anticancer activity. It may inhibit tumor growth by interfering with cell division or inducing apoptosis (programmed cell death). Further studies are needed to elucidate its precise mechanisms and evaluate its efficacy against specific cancer types .
- The tetrazole moiety in the structure is associated with anti-inflammatory properties. Researchers have investigated its potential as an anti-inflammatory agent, which could be valuable in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease .
- Some studies indicate that this compound may have cardiovascular benefits. It could potentially modulate blood pressure, reduce oxidative stress, or improve endothelial function. These effects might make it relevant for managing hypertension or preventing cardiovascular diseases .
- Neuroprotective compounds are crucial for preventing or slowing neurodegenerative diseases. Preliminary research suggests that this urea derivative might exhibit neuroprotective effects, possibly by reducing oxidative damage or inflammation in neural tissues .
- The compound’s unique structure could contribute to antimicrobial properties. Researchers have explored its potential as an antibacterial or antifungal agent. Investigating its activity against specific pathogens is essential for practical applications .
- Given its structural resemblance to certain antidiabetic drugs, investigations have focused on its impact on glucose metabolism and insulin sensitivity. It may hold promise for managing metabolic disorders like type 2 diabetes .
Anticancer Properties
Anti-Inflammatory Effects
Cardiovascular Applications
Neuroprotective Potential
Antimicrobial Activity
Metabolic Disorders and Insulin Sensitivity
properties
IUPAC Name |
1-(2,4-dimethoxyphenyl)-3-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6O4/c1-26-13-6-4-12(5-7-13)24-17(21-22-23-24)11-19-18(25)20-15-9-8-14(27-2)10-16(15)28-3/h4-10H,11H2,1-3H3,(H2,19,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOVQYIKDNDLWGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NC3=C(C=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,4-dimethoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.